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Compound of Interest |

Oleic Acid-hydroxy Oleoyl!
Compound Name:

Leucine-d7
Cat. No.: B15560002

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the deuterated N-acyl amino acid, Oleic
Acid-hydroxy Oleoyl Leucine-d7. It covers the determination of its molecular weight, its likely
application as an internal standard in quantitative mass spectrometry, a representative
experimental protocol, and a conceptual workflow for its use in biomedical research.

Core Compound Characteristics

Oleic Acid-hydroxy Oleoyl Leucine-d7 is a complex, stable isotope-labeled lipid molecule. Its
structure is based on the conjugation of a hydroxylated derivative of oleic acid with the amino
acid leucine, where seven hydrogen atoms have been replaced by deuterium. This labeling
makes it an ideal internal standard for mass spectrometry-based quantification of its non-
labeled analogue.

The molecular weight of Oleic Acid-hydroxy Oleoyl Leucine-d7 is calculated by summing the
masses of its constituent atoms. The structure is presumed to be a hydroxy oleoyl group
attached to a leucine molecule via an amide bond.
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The calculation is based on the following components:

e Oleic Acid: With a molecular formula of C1sH3402, its molecular weight is approximately
282.46 g/mol .[1][2][3][4][5]

e Leucine: Its molecular formula is CeH13NO2, and it has a molecular weight of about 131.17
g/mol .[6][7][8][9][10][11]

o Deuterium: The atomic weight of a deuterium atom is approximately 2.014 Da.[12][13][14]

The molecular formula for the non-deuterated "Hydroxy Oleoyl Leucine" is derived by adding a
hydroxyl group to oleic acid and forming an amide bond with leucine (which involves the
removal of one water molecule). This results in a molecular formula of C24aHasNOa.

To calculate the final molecular weight of the d7 variant, seven hydrogen atoms are replaced by
seven deuterium atoms.

Component Molecular Formula Molecular Weight ( g/mol )
Oleic Acid C18H3402 282.46
Leucine CeH13NO2 131.17
Hydroxy Oleoyl Leucine C24H4sNOa 411.62

Oleic Acid-hydroxy Oleoyl
] C24H38D7NOa 418.66
Leucine-d7

Application in Quantitative Analysis

Due to its stable isotope labeling, Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily used as
an internal standard for the accurate quantification of endogenous (naturally occurring) hydroxy
oleoyl leucine in biological samples using Liquid Chromatography-Mass Spectrometry (LC-MS).
The deuterated standard is chemically identical to the analyte but has a different mass,
allowing it to be distinguished by the mass spectrometer.

The following is a representative protocol for the use of a deuterated N-acyl amino acid internal
standard in a research setting.
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Objective: To quantify the concentration of hydroxy oleoyl leucine in human plasma.

Materials:

Human plasma samples

Oleic Acid-hydroxy Oleoyl Leucine-d7 (internal standard)

Acetonitrile, Formic Acid, Methanol, Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Methodology:

e Sample Preparation:

[e]

Thaw plasma samples on ice.

o

To 100 pL of plasma, add 10 pL of the internal standard solution (Oleic Acid-hydroxy
Oleoyl Leucine-d7 in methanol).

o

Add 400 pL of ice-cold acetonitrile to precipitate proteins.

[¢]

Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

[¢]

Transfer the supernatant to a new tube.

 Lipid Extraction (Solid Phase Extraction):
o Condition an SPE cartridge with methanol followed by water.
o Load the supernatant onto the SPE cartridge.

o Wash the cartridge with a low-organic solvent mixture (e.g., 10% methanol in water) to
remove polar impurities.

o Elute the lipids of interest with a high-organic solvent (e.g., methanol or acetonitrile).

o Dry the eluate under a stream of nitrogen gas.
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o Reconstitute the sample in 100 pL of the initial mobile phase for LC-MS analysis.

e LC-MS/MS Analysis:

o Chromatography: Use a C18 reverse-phase column to separate the analyte from other
lipids. A typical gradient would be from a mobile phase of water with 0.1% formic acid to
acetonitrile with 0.1% formic acid over several minutes.

o Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI)
positive mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-
to-product ion transitions for both the endogenous analyte and the deuterated internal

standard.
Compound Precursor lon (m/z) Product lon (m/z)
Hydroxy Oleoyl Leucine 412.3 [Typical fragment]
Oleic Acid-hydroxy Oleoyl 4193 [Corresponding fragment + 7
Leucine-d7 ' Da]
Data Analysis:

 Integrate the peak areas for both the analyte and the internal standard.
o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Determine the concentration of the analyte in the original sample by comparing this ratio to a
standard curve generated with known concentrations of the non-labeled compound.

Visualized Workflows and Pathways

The following diagram illustrates the general workflow for using a deuterated internal standard
in a quantitative mass spectrometry experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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